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Compound of Interest

Compound Name: 1-(2-Bromophenyl)-1H-pyrazole

Cat. No.: B1273732 Get Quote

In-Depth Technical Guide: 1-(2-
Bromophenyl)-1H-pyrazole
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 1-(2-Bromophenyl)-1H-pyrazole, a versatile heterocyclic compound with

significant potential in medicinal chemistry and materials science. This document outlines its

key characteristics, detailed experimental protocols for its synthesis and analysis, and insights

into its chemical reactivity.

Core Physical and Chemical Properties
1-(2-Bromophenyl)-1H-pyrazole is a substituted aromatic heterocyclic compound. Its

structure, featuring a pyrazole ring attached to a brominated phenyl group, makes it a valuable

intermediate for the synthesis of more complex molecules. While experimental data for some

physical properties are not widely reported, a combination of predicted and observed

characteristics provides a solid foundation for its use in research and development.
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Property Value Source

Molecular Formula C₉H₇BrN₂
--INVALID-LINK--, --INVALID-

LINK--

Molecular Weight 223.07 g/mol
--INVALID-LINK--, --INVALID-

LINK--

Appearance
Light yellow liquid or white to

yellow crystal

--INVALID-LINK--, --INVALID-

LINK--

Boiling Point (Predicted) 296.6 ± 23.0 °C --INVALID-LINK--

Density (Predicted) 1.50 ± 0.1 g/cm³ --INVALID-LINK--

Flash Point (Predicted) 133.2 °C --INVALID-LINK--

Solubility

Soluble in common organic

solvents such as chloroform

and dichloromethane.

--INVALID-LINK--

CAS Number 87488-84-4
--INVALID-LINK--, --INVALID-

LINK--

Experimental Protocols
A common and effective method for the synthesis of 1-substituted pyrazoles is the

condensation of a substituted hydrazine with a 1,3-dicarbonyl compound or its equivalent. For

1-(2-Bromophenyl)-1H-pyrazole, a plausible and widely applicable synthetic protocol involves

the reaction of 2-bromophenylhydrazine with 1,1,3,3-tetramethoxypropane, which serves as a

synthetic equivalent of malondialdehyde.

Synthesis of 1-(2-Bromophenyl)-1H-pyrazole
Materials:

2-bromophenylhydrazine hydrochloride

1,1,3,3-tetramethoxypropane

Ethanol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1273732?utm_src=pdf-body
https://www.benchchem.com/product/b1273732?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Concentrated Hydrochloric Acid

Sodium Bicarbonate

Dichloromethane

Anhydrous Magnesium Sulfate

Silica Gel for column chromatography

Hexane

Ethyl Acetate

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve 2-bromophenylhydrazine hydrochloride (1 equivalent) in ethanol.

Addition of Reagents: To this solution, add 1,1,3,3-tetramethoxypropane (1.1 equivalents)

followed by a catalytic amount of concentrated hydrochloric acid.

Reaction: Heat the mixture to reflux and maintain for 4-6 hours. The progress of the reaction

can be monitored by Thin Layer Chromatography (TLC).

Work-up: After completion, cool the reaction mixture to room temperature and neutralize with

a saturated aqueous solution of sodium bicarbonate.

Extraction: Extract the aqueous layer with dichloromethane (3 x 50 mL).

Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium

sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Purification: Purify the crude product by column chromatography on silica gel using a

hexane-ethyl acetate gradient to yield pure 1-(2-Bromophenyl)-1H-pyrazole.

Characterization Protocol
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The structure and purity of the synthesized 1-(2-Bromophenyl)-1H-pyrazole should be

confirmed by standard analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Dissolve a small sample in deuterated

chloroform (CDCl₃) and record ¹H and ¹³C NMR spectra.

Infrared (IR) Spectroscopy: Obtain the IR spectrum of the neat compound (if liquid) or as a

KBr pellet (if solid).

Mass Spectrometry (MS): Analyze the compound using a mass spectrometer to determine

its molecular weight and fragmentation pattern.

Chemical Reactivity and Potential Applications
The presence of the bromine atom on the phenyl ring makes 1-(2-Bromophenyl)-1H-pyrazole
an excellent substrate for various palladium-catalyzed cross-coupling reactions. These

reactions are fundamental in modern organic synthesis for the construction of carbon-carbon

and carbon-heteroatom bonds, allowing for the facile diversification of the core structure. This

reactivity is a key reason for its utility in drug discovery and materials science.[1]

Suzuki-Miyaura Coupling
The Suzuki-Miyaura coupling is a versatile method for forming carbon-carbon bonds. 1-(2-
Bromophenyl)-1H-pyrazole can be coupled with a wide range of boronic acids or their esters

to introduce new aryl or alkyl substituents. This reaction is instrumental in building molecular

complexity.

Buchwald-Hartwig Amination
The Buchwald-Hartwig amination allows for the formation of carbon-nitrogen bonds. This

reaction enables the introduction of various amine functionalities by coupling 1-(2-
Bromophenyl)-1H-pyrazole with primary or secondary amines. This is a particularly important

transformation in medicinal chemistry for the synthesis of compounds with potential biological

activity.

Visualizing Synthetic and Analytical Workflows
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To provide a clearer understanding of the processes involved, the following diagrams,

generated using the DOT language, illustrate the key workflows.

Reactants

Reaction Work-up & Purification

2-Bromophenylhydrazine
Hydrochloride

Acid-Catalyzed
Condensation

1,1,3,3-Tetramethoxypropane

Neutralization Extraction Drying & Concentration Column Chromatography 1-(2-Bromophenyl)-1H-pyrazole

Click to download full resolution via product page

Caption: Synthetic workflow for 1-(2-Bromophenyl)-1H-pyrazole.

Structural Analysis

Purified 1-(2-Bromophenyl)-1H-pyrazole

NMR Spectroscopy
(¹H and ¹³C) IR Spectroscopy Mass Spectrometry

Complete Structural
Characterization

Click to download full resolution via product page

Caption: Analytical workflow for structural confirmation.
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Palladium-Catalyzed Cross-Coupling

1-(2-Bromophenyl)-1H-pyrazole

Suzuki-Miyaura Coupling
(with R-B(OH)₂)

Buchwald-Hartwig Amination
(with R₂NH)

Aryl/Alkyl Substituted Pyrazole

Amino-substituted Pyrazole

Click to download full resolution via product page

Caption: Key reactivity pathways of 1-(2-Bromophenyl)-1H-pyrazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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